Cas no 2137681-21-9 ([1-(Propane-1-sulfonyl)azetidin-2-yl]methanol)

• Product Name: [1-(Propane-1-sulfonyl)azetidin-2-yl]methanol
• CAS No: 2137681-21-9
• MF: C₇H₁₅NO₃S
• MW: 193.263900995255
• CID: 6244169
• PubChem ID: 165441919
• Update Time: 2025-05-23

[1-(Propane-1-sulfonyl)azetidin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• EN300-636272
• [1-(propane-1-sulfonyl)azetidin-2-yl]methanol
• 2137681-21-9
• [1-(Propane-1-sulfonyl)azetidin-2-yl]methanol

• Inchi： 1S/C7H15NO3S/c1-2-5-12(10,11)8-4-3-7(8)6-9/h7,9H,2-6H2,1H3
• InChI Key： DLQISXACPFSHRS-UHFFFAOYSA-N
• SMILES： S(CCC)(N1CCC1CO)(=O)=O

Computed Properties

• Exact Mass: 193.07726451g/mol
• Monoisotopic Mass: 193.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66Ų

Additional information on [1-(Propane-1-sulfonyl)azetidin-2-yl]methanol

Professional Introduction to [1-(Propane-1-sulfonyl)azetidin-2-yl]methanol (CAS No. 2137681-21-9)

[1-(Propane-1-sulfonyl)azetidin-2-yl]methanol, a compound with the CAS number 2137681-21-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their unique structural and functional properties. The presence of a propane-1-sulfonyl group and an azetidine ring in its molecular structure imparts distinctive characteristics that make it a promising candidate for various biochemical applications.

The synthesis and characterization of [1-(Propane-1-sulfonyl)azetidin-2-yl]methanol involve meticulous chemical processes that ensure high purity and yield. The incorporation of the propane-1-sulfonyl moiety enhances the compound's solubility and reactivity, making it more amenable to further functionalization. This has opened up new avenues for its use in drug development, particularly in the design of novel therapeutic agents.

Recent research has highlighted the potential of [1-(Propane-1-sulfonyl)azetidin-2-yl]methanol in the development of targeted therapies. Its ability to interact with specific biological targets has been explored in several preclinical studies. These studies have demonstrated its efficacy in modulating various cellular pathways, which could be beneficial in treating a range of diseases, including inflammatory disorders and cancer.

The azetidine ring in the molecular structure of [1-(Propane-1-sulfonyl)azetidin-2-yl]methanol plays a crucial role in its pharmacological activity. This cyclic amine is known for its ability to mimic natural amino acids, which can lead to the development of peptidomimetics. Peptidomimetics are synthetic molecules that mimic the structure and function of natural peptides but with improved stability and bioavailability. The incorporation of this moiety into [1-(Propane-1-sulfonyl)azetidin-2-yl]methanol suggests its potential as a building block for such peptidomimetic drugs.

In addition to its pharmaceutical applications, [1-(Propane-1-sulfonyl)azetidin-2-yl]methanol has shown promise in materials science. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of advanced materials. These materials could find applications in various industries, including electronics and coatings, due to their enhanced durability and functionality.

The compound's stability under various environmental conditions has been a subject of extensive study. Research has shown that [1-(Propane-1-sulfonyl)azetidin-2-yl]methanol maintains its structural integrity even under extreme temperatures and pH levels. This stability is crucial for ensuring its effectiveness in real-world applications, where it may be exposed to harsh conditions.

Another area where [1-(Propane-1-sulfonyl)azetidin-2-yl]methanol has shown significant potential is in environmental chemistry. Its derivatives have been investigated for their ability to degrade harmful pollutants. The compound's reactivity allows it to participate in catalytic processes that can break down complex organic molecules into simpler, less toxic forms. This makes it a valuable tool in developing eco-friendly solutions for environmental remediation.

The future prospects of [1-(Propane-1-sulfonyl)azetidin-2-yl]methanol are vast and multifaceted. Ongoing research is exploring new synthetic routes that could improve its production efficiency and reduce costs. Additionally, studies are being conducted to expand its range of applications, particularly in the field of personalized medicine. The compound's ability to be tailored for specific therapeutic needs makes it an attractive candidate for developing customized treatments.

In conclusion, [1-(Propane-1-sulfonyl)azetidin-2-yl]methanol (CAS No. 2137681-21-9) is a versatile compound with significant potential across multiple domains. Its unique chemical structure and functional properties make it a valuable asset in pharmaceuticals, materials science, environmental chemistry, and beyond. As research continues to uncover new applications and refine synthetic methodologies, the importance of this compound is expected to grow even further.